92-04-6

2-Chloro-4-phenylphenol

In Stock

• CAS RN:
• 92-04-6

• Formula:
• C12H9ClO

• InChI:
• InChI=1S/C12H9ClO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-8,14H

• InChIKey:
• BZWMYDJJDBFAPE-UHFFFAOYSA-N

• 2-Chloro-4-phenylphenol, also known as 2-Chloro-4-phenylphenol, is a useful research compound. Its molecular formula is C12H9ClO and its molecular weight is 204.65 g/mol. The purity is usually 95%.

1H-1,4-Diazepine

• CAS RN:
• 292-04-6

• Formula:
• C5H6N2

• InChI:
• InChI=1S/C5H6N2/c1-2-6-4-5-7-3-1/h1-6H

• InChIKey:
• POXWDTQUDZUOGP-UHFFFAOYSA-N

• 1H-1,4-Diazepine is a useful research compound. Its molecular formula is C5H6N2 and its molecular weight is 94.11 g/mol. The purity is usually 95%.

N6-Acetyl-L-lysine

In Stock

• CAS RN:
• 692-04-6

• Formula:
• C8H16N2O3

• InChI:
• InChI=1S/C8H16N2O3/c1-6(11)10-5-3-2-4-7(9)8(12)13/h7H,2-5,9H2,1H3,(H,10,11)(H,12,13)/t7-/m0/s1

• InChIKey:
• DTERQYGMUDWYAZ-ZETCQYMHSA-N

• N6-Acetyl-L-lysine, also known as N(6)-acetyllysine or omega-acetyllsine, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. N6-Acetyl-L-lysine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). N6-Acetyl-L-lysine has been primarily detected in saliva, feces, urine, and blood. Within the cell, N6-acetyl-L-lysine is primarily located in the cytoplasm.
  N(6)-acetyl-L-lysine is an N(6)-acyl-L-lysine where the N(6)-acyl group is specified as acetyl. It has a role as a human metabolite. It is a N(6)-acyl-L-lysine and an acetyl-L-lysine. It is a tautomer of a N(6)-acetyl-L-lysine zwitterion.

3-tert-Butyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline

• CAS RN:
• 55792-04-6

• Formula:
• C19H23N

• InChI:
• InChI=1S/C19H23N/c1-19(2,3)18-17(14-9-5-4-6-10-14)16-12-8-7-11-15(16)13-20-18/h4-12,17-18,20H,13H2,1-3H3

• InChIKey:
• ZXJVXHMHCPQTGH-UHFFFAOYSA-N

• 3-tert-Butyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C19H23N and its molecular weight is 265.4 g/mol. The purity is usually 95%.

Dimethyl 2-oxoglutarate

In Stock

• CAS RN:
• 13192-04-6

• Formula:
• C7H10O5

• InChI:
• InChI=1S/C7H10O5/c1-11-6(9)4-3-5(8)7(10)12-2/h3-4H2,1-2H3

• InChIKey:
• TXIXSLPEABAEHP-UHFFFAOYSA-N

• Dimethyl 2-ketoglutarate is an esterified form of the citric acid cycle intermediate α-ketoglutarate. It increases intracellular levels of α-ketoglutarate and decreases intracellular ATP levels in U2OS human osteosarcoma cells cultured in complete- or nutrient-free media when used at a concentration of 5 mM. Dimethyl 2-ketoglutarate inhibits autophagy and decreases in intracellular levels of acetyl-CoA in serum- and nutrient-deprived cells. It decreases cardiomyocyte hypertrophy in a mouse model of cardiac pressure overload induced by thoracic aortic constriction when administered at a dose of 300 mg/kg. Dimethyl 2-ketoglutarate reduces serum levels of aspartate aminotransferase (AST) and alanine aminotransferase (ALT) and hepatic fibrosis in a rat model of liver fibrosis induced by carbon tetrachloride (CCl4).
  Dimethyl 2-oxoglutarate is a key intermediate formed during ...

4-Bromo-2-fluoro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898792-04-6

• Formula:
• C18H17BrFNO2

• InChI:
• InChI=1S/C18H17BrFNO2/c19-15-4-5-16(17(20)11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2

• InChIKey:
• CVSONSAFKIZRTD-UHFFFAOYSA-N

• 4-Bromo-2-fluoro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17BrFNO2 and its molecular weight is 378.2 g/mol. The purity is usually 95%.

1-(4-Bromo-3-fluorophenyl)propan-1-one

In Stock

• CAS RN:
• 916792-04-6

• Formula:
• C9H8BrFO

• InChI:
• InChI=1S/C9H8BrFO/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3

• InChIKey:
• GHHRUVSSLOMVNE-UHFFFAOYSA-N

• 1-(4-Bromo-3-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C9H8BrFO and its molecular weight is 231.06 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-oxo-2-((1-phenylethyl)amino)ethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953992-04-6

• Formula:
• C21H20ClN3O2S2

• InChI:
• InChI=1S/C21H20ClN3O2S2/c1-14(15-5-3-2-4-6-15)23-19(26)11-18-12-28-21(25-18)29-13-20(27)24-17-9-7-16(22)8-10-17/h2-10,12,14H,11,13H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• NARNCKUTNUAERG-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-oxo-2-((1-phenylethyl)amino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O2S2 and its molecular weight is 445.98. The purity is usually 95%.

Bis(2-chloroethyl)-D8-amine hcl

In Stock

• CAS RN:
• 102092-04-6

• Formula:
• C4H10Cl3N

• InChI:
• InChI=1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H/i1D2,2D2,3D2,4D2;/hD2

• InChIKey:
• YMDZDFSUDFLGMX-PHHTYKMFSA-N

• Bis(2-chloroethyl)-D8-amine hcl is a useful research compound. Its molecular formula is C4H10Cl3N and its molecular weight is 186.53. The purity is usually 95%.

1-Propyl-1H-imidazole-4-carbaldehyde

In Stock

• CAS RN:
• 199192-04-6

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-2-3-9-4-7(5-10)8-6-9/h4-6H,2-3H2,1H3

• InChIKey:
• VLWJUYLXFWFDSW-UHFFFAOYSA-N

• 1-Propyl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.

3-(4-butoxy-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-04-6

• Formula:
• C21H22N2O2

• InChI:
• InChI=1S/C21H22N2O2/c1-3-4-12-25-19-10-11-20(16(2)13-19)21-17(15-24)14-23(22-21)18-8-6-5-7-9-18/h5-11,13-15H,3-4,12H2,1-2H3

• InChIKey:
• QCHLAAUTYZNXJZ-UHFFFAOYSA-N

• 3-(4-butoxy-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.419. The purity is usually 95%.

N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide

In Stock

• CAS RN:
• 1797292-04-6

• Formula:
• C15H18N4O2

• InChI:
• InChI=1S/C15H18N4O2/c20-15(12-5-4-10-21-12)17-11-13-16-7-6-14(18-13)19-8-2-1-3-9-19/h4-7,10H,1-3,8-9,11H2,(H,17,20)

• InChIKey:
• IYUBRNFINJCOTO-UHFFFAOYSA-N

• N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.335. The purity is usually 95%.

6-((2-Ethylhexyl)amino)pyridazin-3-ol

In Stock

• CAS RN:
• 1873692-04-6

• Formula:
• C12H21N3O

• InChI:
• InChI=1S/C12H21N3O/c1-3-5-6-10(4-2)9-13-11-7-8-12(16)15-14-11/h7-8,10H,3-6,9H2,1-2H3,(H,13,14)(H,15,16)

• InChIKey:
• IKBOSYGQKHXFDB-UHFFFAOYSA-N

• 6-((2-Ethylhexyl)amino)pyridazin-3-ol is a useful research compound. Its molecular formula is C12H21N3O and its molecular weight is 223.31 g/mol. The purity is usually 95%.

5-(4-bromo-3-fluorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

In Stock

• CAS RN:
• 1221792-04-6

• Formula:
• C9H7BrFN3S

• InChI:
• InChI=1S/C9H7BrFN3S/c1-14-8(12-13-9(14)15)5-2-3-6(10)7(11)4-5/h2-4H,1H3,(H,13,15)

• InChIKey:
• XDHNFVSDXZTFMS-UHFFFAOYSA-N

• 5-(4-bromo-3-fluorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C9H7BrFN3S and its molecular weight is 288.14 g/mol. The purity is usually 95%.